5-(furan-2-yl)-N-(5-(3-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(furan-2-yl)-N-(5-(3-(isopropylthio)phenyl)-1,3,4-oxadiazol-2-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C19H16N4O4S and its molecular weight is 396.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Compounds like 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H [1,2,4] triazole-3-thiol have been synthesized from furan-2-carboxylic acid hydrazide. These studies involve characterizing the synthesized compounds through elemental analyses, IR, and 1H-NMR spectra, focusing on their thiol-thione tautomeric equilibrium (Koparır, Çetin, & Cansiz, 2005).
Antimicrobial Activities
Several azole derivatives, including those derived from furan-2-carbohydrazide, have been synthesized and screened for antimicrobial activities. Compounds such as 5-(furan-2-yl)-4-{[(4-methoxyphenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol have shown activity against tested microorganisms, highlighting the potential of furan-based compounds in antimicrobial research (Başoğlu, Yolal, Demirci, Demirbas, Bektaş, & Karaoglu, 2013).
Anti-tubercular and Anti-cancer Activities
Research on oxadiazole and pyrazine derivatives has demonstrated promising anti-tubercular and potential anti-cancer activities. Compounds like 2-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)pyrazine have been investigated for their ability to inhibit Mycobacterium tuberculosis and their interactions with cancer-related proteins, suggesting a versatile application in developing new therapeutic agents (El-Azab, Mary, Abdel-Aziz, Miniyar, Armaković, & Armaković, 2018).
Antiviral Research
Novel pyrazole, pyridazinone, oxadiazole, triazole, thiazolidine, and thioxopyrimidine derivatives derived from furanones have shown promising antiviral activity against the H5N1 avian influenza virus. These studies indicate the potential of furan-based compounds in developing antiviral therapeutics (Flefel, Abdel-Mageid, Tantawy, Ali, & Amr, 2012).
Antiprotozoal Activities
Isoxazole derivatives, analogous to furamidine but with an isoxazole ring, have been synthesized and shown significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings underscore the importance of heterocyclic compounds in the development of antiprotozoal agents (Patrick et al., 2007).
Properties
IUPAC Name |
5-(furan-2-yl)-N-[5-(3-propan-2-ylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O4S/c1-11(2)28-13-6-3-5-12(9-13)18-21-22-19(26-18)20-17(24)14-10-16(27-23-14)15-7-4-8-25-15/h3-11H,1-2H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZWJXEDRWCGJRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.